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Compound of Interest

Compound Name: Diethyl allyl phosphate

L  Get Quote

Cat. No.: B041220

This guide provides detailed information on the molecular properties of diethyl allyl
phosphate, tailored for researchers, scientists, and professionals in drug development.

Molecular and Chemical Properties

Diethyl allyl phosphate is an organophosphate compound with significance in various
chemical syntheses. A clear understanding of its fundamental properties is crucial for its
application in research and development.

The molecular formula for diethyl allyl phosphate is C7TH1504P.[1][2][3] Its molecular weight
IS 194.17 g/mol .[1][3][4][5] The linear formula is represented as H2C=CHCH20P(O)(OC2H5)2.
[11[4]

Property Value
Molecular Formula C7H1504P
Molecular Weight 194.17 g/mol

Linear Formula

H2C=CHCH20P(0)(OC2H5)2

Boiling Point

45-46 °C

Density

1.09 g/mL at 25 °C
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Structural Representation

The structural arrangement of diethyl allyl phosphate consists of a central phosphate group
bonded to an allyl group and two ethyl groups. This structure is key to its reactivity and function
in chemical reactions.
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Molecular components of diethyl allyl phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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